(E)-3-(thiophen-2-yl)-1-(4-(thiophen-3-yl)piperidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-thiophen-2-yl-1-(4-thiophen-3-ylpiperidin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C16H17NOS2/c18-16(4-3-15-2-1-10-20-15)17-8-5-13(6-9-17)14-7-11-19-12-14/h1-4,7,10-13H,5-6,8-9H2/b4-3+
• InChI Key: RBDQUYNODAFSRE-ONEGZZNKSA-N
• Canonical SMILES: C1CN(CCC1C2=CSC=C2)C(=O)C=CC3=CC=CS3
• Isomeric SMILES: C1CN(CCC1C2=CSC=C2)C(=O)/C=C/C3=CC=CS3
• Molecular Formula: C16H17NOS2
• Molecular Weight: 303.4 g/mol

Description

(E)-3-(thiophen-2-yl)-1-(4-(thiophen-3-yl)piperidin-1-yl)prop-2-en-1-one, also known as TTA-A2, is a chemical compound that has been synthesized for scientific research purposes. It is a small molecule that has been studied for its potential use as a therapeutic agent due to its unique structure and properties.

Scientific Research Applications

Piperidine Derivatives in Scientific Research

Piperidine is a basic nitrogen-containing heterocyclic compound. It is an essential backbone in medicinal chemistry and has led to the development of numerous pharmaceuticals. Piperidine derivatives demonstrate a wide range of biological activities, including acting as central nervous system (CNS) agents, anticancer, cardio-protective agents, antiviral, anti-tuberculosis, anti-inflammatory, and antidiabetic agents, as well as antihistamines. The versatility of piperidine derivatives in drug design stems from their ability to interact with various biological targets through different mechanisms of action. For instance, arylcycloalkylamines, a class including phenyl piperidines and piperazines and their arylalkyl substituents, have been highlighted for their roles in enhancing potency and selectivity of binding affinity at D(2)-like receptors, which are crucial in the development of antipsychotic agents (Sikazwe, Nkansah, Altundas, Zhu, Roth, Setola, & Ablordeppey, 2009).

Thiophene in Scientific Research

Thiophene, a sulfur-containing aromatic compound, is another critical moiety in organic and pharmaceutical chemistry. Thiophene analogs have been studied for their potential carcinogenicity and in the development of novel compounds with improved pharmacological profiles. The thiophene ring system is known for its stability and electronic properties, making it a valuable component in the design of molecules with specific electronic and photophysical properties. This is exemplified in studies evaluating thiophene analogues of known carcinogens, providing insights into the structural requirements for biological activity and potential toxicity (Ashby, Styles, Anderson, & Paton, 1978).